![molecular formula C12H12N4O4 B2884630 N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide CAS No. 1105251-20-4](/img/structure/B2884630.png)
N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide
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Description
N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C12H12N4O4 and its molecular weight is 276.252. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis
N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide belongs to a class of compounds that include nitrofurantoin analogues, designed and synthesized for their potential antibacterial properties. A study by Hassan et al. (2020) explored the synthesis of nitrofurantoin® analogues bearing furan and pyrazole scaffolds, aiming to evaluate their antibacterial efficacy against Gram-positive and Gram-negative bacteria, comparing them with nitrofurantoin® as the standard drug. This research highlights the compound's relevance in developing new antibacterial agents with potential clinical applications (Hassan et al., 2020).
Antibacterial Activity
The antibacterial activity of this compound and its analogues is a significant area of research. The study by Hassan et al. (2020) specifically synthesized a series of compounds to test their efficacy against various bacterial strains. These efforts are crucial for discovering new drugs to combat resistant bacterial infections, providing a foundation for further pharmacological exploration (Hassan et al., 2020).
Molecular Transformations
El’chaninov et al. (2018) conducted research on the synthesis and transformations of related compounds, demonstrating the versatility of these molecules through various chemical reactions. Such studies contribute to the understanding of the compound's chemical behavior, paving the way for its potential modification and optimization for specific therapeutic applications (El’chaninov et al., 2018).
Antitumor Potential
Exploring the antitumor potential of compounds related to this compound, Yoshida et al. (2005) developed derivatives that exhibited selective cytotoxicity against tumorigenic cell lines. This research underlines the compound's potential application in cancer therapy, demonstrating its relevance beyond antibacterial activity (Yoshida et al., 2005).
Properties
IUPAC Name |
N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-5-nitrofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O4/c1-15-11(7-3-2-4-8(7)14-15)13-12(17)9-5-6-10(20-9)16(18)19/h5-6H,2-4H2,1H3,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIQNHSYYNPTOBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C2CCCC2=N1)NC(=O)C3=CC=C(O3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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